3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers
Overview
Description
3-Amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, also known as 3-AMC-HCl, is a mixture of diastereomers, which has been used in scientific research as a model compound for studying the effects of chirality on the properties of compounds. This compound has been studied for its potential applications in medicinal chemistry, organic synthesis, and other scientific fields.
Scientific Research Applications
3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers has been used as a model compound to study the effects of chirality on the properties of compounds. It has been used to investigate the effects of chirality on the reactivity of compounds, and to study the stereoselectivity of organic reactions. 3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers has also been used to study the effects of chirality on the pharmacokinetics and pharmacodynamics of drugs.
Mechanism of Action
The mechanism of action of 3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers is not well understood. It is believed that the diastereomers of the compound interact differently with biological systems, which may explain its potential applications in medicinal chemistry and organic synthesis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers are not well understood. Studies have shown that the mixture of diastereomers has the potential to interact with a variety of biological systems, including enzymes, receptors, and other molecules.
Advantages and Limitations for Lab Experiments
The use of 3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easy to synthesize. It can also be used to study the effects of chirality on the properties of compounds. However, the use of 3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers in laboratory experiments can also be limited by the lack of knowledge about the biochemical and physiological effects of the compound.
Future Directions
Future research on 3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers could focus on further understanding the biochemical and physiological effects of the compound. Studies could also be conducted to investigate the potential applications of 3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers in medicinal chemistry and organic synthesis. Additionally, further research could be conducted to explore the potential of 3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers as a therapeutic agent.
Synthesis Methods
3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers is synthesized through a two-step process. In the first step, the starting material, 3-amino-1-cyclobutan-1-ol, is reacted with hydrochloric acid to form the hydrochloride salt of the compound. In the second step, the hydrochloride salt is reacted with hydroxymethylation reagents to form the mixture of diastereomers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride involves the conversion of a cyclobutanone derivative to the desired compound through a series of reactions.", "Starting Materials": [ "Cyclobutanone", "Hydroxylamine hydrochloride", "Sodium borohydride", "Formaldehyde", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide to form the corresponding oxime.", "Step 2: The oxime is reduced with sodium borohydride to form the corresponding amine.", "Step 3: Formaldehyde is added to the amine to form the desired compound, 3-amino-1-(hydroxymethyl)cyclobutan-1-ol.", "Step 4: The compound is then reacted with hydrochloric acid to form the hydrochloride salt, which is a mixture of diastereomers." ] } | |
CAS RN |
2751615-80-0 |
Product Name |
3-amino-1-(hydroxymethyl)cyclobutan-1-ol hydrochloride, Mixture of diastereomers |
Molecular Formula |
C5H12ClNO2 |
Molecular Weight |
153.6 |
Purity |
95 |
Origin of Product |
United States |
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